Cas no 40138-17-8 (2-Formyl-5-methylphenylboronic acid)

• Product Name: 2-Formyl-5-methylphenylboronic acid
• CAS No: 40138-17-8
• MF: C₈H₉BO₃
• MW: 163.966262578964
• MDL: MFCD01319009
• CID: 55167
• Update Time: 2025-10-24

2-Formyl-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-5-methylphenylboronic acid
• 2-FORMYL-5-METHYL-PHENYLBORONIC ACID
• (2-formyl-5-methylphenyl)boronic acid
• Boronicacid, (2-formyl-5-methylphenyl)- (9CI)
• m-Tolueneboronic acid, 6-formyl- (7CI)

• MDL： MFCD01319009
• Inchi： 1S/C8H9BO3/c1-6-2-3-7(5-10)8(4-6)9(11)12/h2-5,11-12H,1H3
• InChI Key： MMKCZTKFYDEERR-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C)C=CC=1C=O)O

Computed Properties

• Exact Mass: 164.06400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 57.53000
• LogP: -0.51270

2-Formyl-5-methylphenylboronic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-Formyl-5-methylphenylboronic acid

Recent Advances in the Application of 2-Formyl-5-methylphenylboronic acid (CAS: 40138-17-8) in Chemical Biology and Pharmaceutical Research

2-Formyl-5-methylphenylboronic acid (CAS: 40138-17-8) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its unique formyl and methyl substituents, has demonstrated significant potential in drug discovery, bioconjugation, and materials science. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of proteolysis-targeting chimeras (PROTACs) and boron-based therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-Formyl-5-methylphenylboronic acid as a critical component in the design of covalent inhibitors targeting SARS-CoV-2 main protease. The researchers utilized the compound's boronic acid moiety to form reversible covalent bonds with the catalytic cysteine residue, while the formyl group served as a handle for further structural optimization. This approach yielded several potent inhibitors with nanomolar activity, demonstrating the compound's utility in antiviral drug development.

In materials science, a recent breakthrough reported in ACS Applied Materials & Interfaces (2024) demonstrated the application of 2-Formyl-5-methylphenylboronic acid in the development of glucose-responsive polymers. The researchers exploited the compound's dual functionality - the boronic acid group for glucose binding and the formyl group for polymer cross-linking - to create smart insulin delivery systems. These systems showed remarkable glucose sensitivity and sustained release profiles, highlighting the compound's potential in diabetes management technologies.

The compound has also found applications in cancer research, particularly in boron neutron capture therapy (BNCT). A 2024 study in Molecular Pharmaceutics described the synthesis of tumor-targeting conjugates using 2-Formyl-5-methylphenylboronic acid as a boron carrier. The formyl group enabled facile conjugation to tumor-specific antibodies, while the boron content provided the necessary neutron capture capability. In vivo studies demonstrated significant tumor accumulation and enhanced therapeutic efficacy in mouse models.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 2-Formyl-5-methylphenylboronic acid. A 2023 Organic Process Research & Development publication detailed a continuous flow synthesis method that improved yield (85%) and purity (>99%) while reducing reaction time from hours to minutes. This technological advancement addresses previous scalability challenges and promises to facilitate broader adoption of the compound in industrial applications.

Looking forward, researchers anticipate expanding applications of 2-Formyl-5-methylphenylboronic acid in chemical biology, particularly in the development of new bioconjugation strategies and targeted drug delivery systems. Its unique combination of reactivity and stability makes it particularly valuable for creating next-generation therapeutics and diagnostic tools. Ongoing research is exploring its potential in creating bioorthogonal probes and as a building block for covalent organic frameworks with pharmaceutical applications.